Tiliroside

• IUPAC Name: [(2R,3S,4S,5R,6S)-6-[5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxochromen-3-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methyl (E)-3-(4-hydroxyphenyl)prop-2-enoate
• InChI: InChI=1S/C30H26O13/c31-16-6-1-14(2-7-16)3-10-22(35)40-13-21-24(36)26(38)27(39)30(42-21)43-29-25(37)23-19(34)11-18(33)12-20(23)41-28(29)15-4-8-17(32)9-5-15/h1-12,21,24,26-27,30-34,36,38-39H,13H2/b10-3+/t21-,24-,26+,27-,30+/m1/s1
• InChI Key: DVGGLGXQSFURLP-VWMSDXGPSA-N
• Canonical SMILES: C1=CC(=CC=C1C=CC(=O)OCC2C(C(C(C(O2)OC3=C(OC4=CC(=CC(=C4C3=O)O)O)C5=CC=C(C=C5)O)O)O)O)O
• Isomeric SMILES: C1=CC(=CC=C1/C=C/C(=O)OC[C@@H]2[C@H]([C@@H]([C@H]([C@@H](O2)OC3=C(OC4=CC(=CC(=C4C3=O)O)O)C5=CC=C(C=C5)O)O)O)O)O
• Molecular Formula: C30H26O13
• DSSTOX Substance ID: DTXSID601021936
• Molecular Weight: 594.5 g/mol
• CAS RN: 20316-62-5

Description

Tiliroside is a natural flavonoid glycoside found in various plants, including strawberries, raspberries, and rose hips. It is known for its diverse biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties . The compound is characterized by its unique structure, which includes a kaempferol backbone linked to a glucose molecule and a coumaroyl group .

Scientific Research Applications

Tiliroside has a wide range of scientific research applications:

Chemistry: Used as a natural antioxidant in various chemical formulations.

Biology: Studied for its role in modulating enzyme activities and cellular pathways.

Medicine: Investigated for its potential in treating inflammatory diseases, cancer, and diabetes. .

Industry: Utilized in the cosmetic industry for its skin-protective properties and in the food industry as a natural additive.

Mechanism of Action

Tiliroside exerts its effects through multiple molecular targets and pathways:

Anti-inflammatory: Inhibits the production of pro-inflammatory cytokines and mediators by modulating the nuclear factor-kappa B (NF-κB) pathway.

Antioxidant: Scavenges free radicals and upregulates antioxidant enzymes like superoxide dismutase.

Anti-cancer: Functions as a carbonic anhydrase XII inhibitor, affecting the E2F1/E2F3/Caspase-3 axis, leading to apoptosis in cancer cells.

Enzyme Inhibition: Acts as a noncompetitive inhibitor of α-amylase, reducing carbohydrate digestion and glucose absorption.

Future Directions

Tiliroside has shown potential in suppressing liver cancer development. It has also been found to have a renoprotective action on lipopolysaccharide-induced acute kidney injury. Further investigation on its therapeutic implications is warranted.

Biochemical Analysis

Biochemical Properties

Tiliroside plays a crucial role in biochemical reactions, interacting with various enzymes, proteins, and other biomolecules. It has been shown to inhibit enzymes such as carbonic anhydrase XII (CAXII), which is involved in pH regulation and ion transport . Additionally, this compound interacts with matrix metalloproteinases (MMPs), specifically inhibiting MMP-9 while upregulating MMP-2, which are involved in tissue remodeling and inflammation . These interactions highlight this compound’s potential in modulating biochemical pathways related to inflammation and cancer.

Cellular Effects

This compound exerts significant effects on various cell types and cellular processes. In liver cancer cells, this compound has been shown to inhibit cell proliferation and induce apoptosis by modulating the E2F1/E2F3/Caspase-3 axis . It also affects cell signaling pathways, such as the NF-κB pathway, which plays a role in inflammation and cancer progression . Furthermore, this compound influences gene expression by reducing the levels of pro-inflammatory cytokines like tumor necrosis factor alpha (TNF-α) and interleukins IL-1β and IL-6 . These effects underscore this compound’s potential as a therapeutic agent in inflammatory and cancerous conditions.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It binds to and inhibits carbonic anhydrase XII, leading to altered pH regulation and ion transport in cancer cells . This compound also modulates the activity of matrix metalloproteinases, inhibiting MMP-9 and upregulating MMP-2, which affects tissue remodeling and inflammation . Additionally, this compound influences gene expression by modulating transcription factors and signaling pathways, such as the NF-κB pathway . These molecular interactions contribute to this compound’s anti-inflammatory and anticancer properties.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. Studies have shown that this compound remains stable and retains its biological activity over extended periods . In in vitro and in vivo studies, this compound has demonstrated long-term effects on cellular function, including sustained inhibition of pro-inflammatory cytokines and enzymes . These findings suggest that this compound has the potential for long-term therapeutic applications.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. In studies involving rats with rheumatoid arthritis, this compound was administered at doses of 5, 10, and 20 mg/kg . The results showed a dose-dependent reduction in inflammation and oxidative stress markers, with higher doses providing more significant effects . At very high doses, this compound may exhibit toxic or adverse effects, highlighting the importance of determining optimal dosages for therapeutic use.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate inflammation and oxidative stress. It modulates the activity of enzymes like carbonic anhydrase XII and matrix metalloproteinases, affecting metabolic flux and metabolite levels . These interactions contribute to this compound’s ability to regulate inflammatory and oxidative processes in cells.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. It has been shown to accumulate in specific tissues, such as the liver and joints, where it exerts its therapeutic effects . The transport and distribution of this compound are crucial for its localization and activity within the body.

Subcellular Localization

This compound’s subcellular localization plays a significant role in its activity and function. It is directed to specific compartments or organelles through targeting signals and post-translational modifications . These localization mechanisms ensure that this compound exerts its effects precisely where needed, enhancing its therapeutic potential.

Preparation Methods

Synthetic Routes and Reaction Conditions: Tiliroside can be synthesized through several methods, including chemical synthesis and extraction from natural sources. One common method involves the extraction from defatted strawberry seeds using accelerated solvent extraction (ASE). The optimal conditions for ASE include a temperature of 65°C, 63% ethanol in water, and four extraction cycles . The extracted polyphenolic fraction is then purified using preparative liquid chromatography .

Industrial Production Methods: Industrial production of this compound typically involves large-scale extraction from plant materials. The process includes grinding the plant material, defatting, and then using solvents like ethanol for extraction. The extract is then concentrated and purified to obtain this compound in high yield .

Chemical Reactions Analysis

Types of Reactions: Tiliroside undergoes various chemical reactions, including oxidation, reduction, and substitution. It is known to inhibit enzymes like α-amylase and carbonic anhydrase XII, indicating its potential for enzyme inhibition reactions .

Common Reagents and Conditions:

Oxidation: this compound can be oxidized using reagents like hydrogen peroxide under mild conditions.

Reduction: Reduction reactions can be carried out using sodium borohydride in methanol.

Substitution: Substitution reactions often involve nucleophiles like hydroxide ions in aqueous solutions.

Major Products: The major products formed from these reactions include oxidized derivatives, reduced forms of this compound, and substituted compounds with various functional groups .

Comparison with Similar Compounds

Tiliroside is unique among flavonoid glycosides due to its specific structure and biological activities. Similar compounds include:

Kaempferol: Shares the same aglycone structure but lacks the glucose and coumaroyl groups.

Quercetin: Another flavonoid with similar antioxidant properties but different glycosidic linkages.

Rutin: A glycoside of quercetin with similar antioxidant and anti-inflammatory activities but different sugar moieties.

This compound’s unique combination of a kaempferol backbone with glucose and coumaroyl groups contributes to its distinct biological activities and therapeutic potential .